Cas no 1340136-26-6 (methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 1340136-26-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5344916
• Update Time: 2025-08-05

methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate
• methyl 1-methyl-5-pyridin-2-ylpyrazole-3-carboxylate

• Inchi： 1S/C11H11N3O2/c1-14-10(8-5-3-4-6-12-8)7-9(13-14)11(15)16-2/h3-7H,1-2H3
• InChI Key： BTKLFEASRJUEGW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C=CC=CN=2)N(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 1
• Topological Polar Surface Area: 57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-(Pyridin-2-Yl)-1H-Pyrazole-3-Carboxylate

The compound methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 1340136-26-6) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazole derivatives, which are widely studied in the fields of medicinal chemistry, agrochemistry, and materials science due to their versatile properties and potential biological activities. The molecule consists of a pyrazole ring substituted with a methyl group at position 1, a pyridine moiety at position 5, and a methyl ester group at position 3. These substituents contribute to its distinct chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate through various methodologies. One notable approach involves the use of click chemistry principles, which allow for the rapid and selective assembly of complex molecules. For instance, researchers have employed copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to construct the pyrazole core, followed by subsequent functionalization steps to introduce the pyridine and methyl ester groups. Such strategies not only enhance the scalability of the synthesis but also improve the overall yield and purity of the compound.

The structural features of methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate make it an attractive candidate for exploring its biological activity. Pyrazole derivatives are known for their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. Recent studies have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. For example, in vitro assays have shown that it inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation-related diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate has also garnered attention in materials science due to its potential as a building block for advanced materials. The pyridine moiety in the molecule introduces electron-withdrawing effects, which can be exploited to design functional materials with tailored electronic properties. For instance, researchers have incorporated this compound into polymer frameworks to create stimuli-responsive materials that exhibit reversible changes in their physical properties under external stimuli such as light or temperature.

The synthesis and characterization of methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate have been extensively documented in recent scientific literature. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. Furthermore, computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical environments.

From an environmental perspective, the ecological impact of methyl 1-methyl-5-(pyridin-2-yl)-1H-pyrazole-3-carboxylate has been a subject of interest. Studies have shown that this compound exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals in certain applications. However, further research is required to fully understand its long-term effects on ecosystems and develop sustainable practices for its production and disposal.

In conclusion, methyl 1-methyl-5-(pyridin-2-yL)-1H-pyrazole_3_carboxylate (CAS No. 1340136_26_6) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for addressing contemporary challenges in medicine, agriculture, and materials science. As research continues to unfold, this compound is expected to contribute even more significantly to the development of innovative solutions in these fields.